Cas no 650596-63-7 (Octanoic acid, 3-amino-, ethyl ester, (3S)-)
650596-63-7 structure
Product Name:Octanoic acid, 3-amino-, ethyl ester, (3S)-
CAS No:650596-63-7
MF:C10H21NO2
MW:187.27924323082
CID:409123
PubChem ID:11263925
Update Time:2025-04-19
Octanoic acid, 3-amino-, ethyl ester, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3-amino-, ethyl ester, (3S)-
- ethyl (3S)-3-aminooctanoate
- 650596-63-7
- SCHEMBL3223213
- DTXSID40460462
-
- Inchi: 1S/C10H21NO2/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9H,3-8,11H2,1-2H3/t9-/m0/s1
- InChI Key: CEDSNFJYOFAYHK-VIFPVBQESA-N
- SMILES: O(CC)C(C[C@H](CCCCC)N)=O
Computed Properties
- Exact Mass: 187.15733
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Octanoic acid, 3-amino-, ethyl ester, (3S)- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
650596-63-7 (Octanoic acid, 3-amino-, ethyl ester, (3S)-) Related Products
- 78221-22-4(Ethyl 3-aminoheptanoate)
- 115880-49-4(ethyl (3R)-3-aminobutanoate)
- 77313-09-8(Dimethyl 3-aminopentanedioate)
- 1345983-89-2(Dimethyl 3-aminopentanedioate acetate)
- 5303-65-1(Ethyl 3-aminobutanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent